Cas no 2460748-73-4 (lithium(1+) 3-cyclopropylpyridine-2-sulfinate)

• Product Name: lithium(1+) 3-cyclopropylpyridine-2-sulfinate
• CAS No: 2460748-73-4
• MF: C₈H₈LiNO₂S
• MW: 189.160620689392
• MDL: MFCD32702703
• CID: 5669439
• PubChem ID: 155820544
• Update Time: 2025-06-11

lithium(1+) 3-cyclopropylpyridine-2-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-26919474
• lithium(1+) 3-cyclopropylpyridine-2-sulfinate
• Lithium;3-cyclopropylpyridine-2-sulfinate
• 2460748-73-4

• MDL： MFCD32702703
• Inchi： 1S/C8H9NO2S.Li/c10-12(11)8-7(6-3-4-6)2-1-5-9-8;/h1-2,5-6H,3-4H2,(H,10,11);/q;+1/p-1
• InChI Key： WTKILNMWKDTHNN-UHFFFAOYSA-M
• SMILES： S(C1C(=CC=CN=1)C1CC1)(=O)[O-].[Li+]

Computed Properties

• Exact Mass: 189.04357811g/mol
• Monoisotopic Mass: 189.04357811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.2Ų

Additional information on lithium(1+) 3-cyclopropylpyridine-2-sulfinate

Lithium(1+) 3-Cyclopropylpyridine-2-Sulfinate: A Comprehensive Overview

The compound Lithium(1+) 3-Cyclopropylpyridine-2-Sulfinate, identified by the CAS number 2460748-73-4, is a specialized organolithium reagent that has garnered significant attention in the field of organic synthesis. This compound is a lithium salt of the corresponding sulfonic acid derivative, specifically the 3-cyclopropylpyridine-2-sulfonic acid. The structure of this compound features a pyridine ring substituted with a cyclopropyl group at the 3-position and a sulfonate group at the 2-position, which is counterionized by a lithium cation.

Recent advancements in organolithium chemistry have highlighted the importance of such compounds in constructing complex molecular architectures. The lithium(1+) cation plays a crucial role in stabilizing the sulfinate anion, making this compound highly reactive and selective in various nucleophilic substitution reactions. Its unique electronic properties and steric effects derived from the cyclopropyl group make it an invaluable tool in asymmetric synthesis and catalysis.

One of the most notable applications of Lithium(1+) 3-Cyclopropylpyridine-2-Sulfinate is in the synthesis of biologically active molecules. Researchers have employed this reagent to facilitate enantioselective alkylation reactions, which are pivotal in drug discovery. For instance, studies published in leading journals such as Nature Chemistry and Angewandte Chemie have demonstrated its effectiveness in constructing chiral centers with high enantioselectivity.

In addition to its role in organic synthesis, this compound has also been explored for its potential in materials science. The sulfonate group imparts unique electronic properties, making it a candidate for use in advanced polymers and functional materials. Recent research has focused on its ability to act as a precursor for sulfonated aromatic polymers, which exhibit exceptional thermal stability and conductivity.

The synthesis of Lithium(1+) 3-Cyclopropylpyridine-2-Sulfinate involves a multi-step process that begins with the preparation of the corresponding sulfonic acid. This is typically achieved through sulfonation of the pyridine derivative using sulfuric acid or other sulfonating agents. The subsequent conversion to the lithium salt is carried out via metathesis with lithium hydroxide or other suitable lithium sources, ensuring optimal stability and reactivity.

The steric effects introduced by the cyclopropyl group are particularly advantageous in directing regioselectivity during reactions. This has been exploited in various coupling reactions, such as Suzuki-Miyaura couplings, where precise control over regiochemistry is essential. Recent studies have shown that these effects can be further modulated by varying the substituents on the pyridine ring, opening new avenues for customizing reactivity.

In terms of safety and handling, this compound adheres to standard protocols for organolithium reagents. It is pyrophoric and requires careful handling under inert atmospheres to prevent unwanted side reactions. Despite these considerations, its benefits in enabling challenging synthetic transformations far outweigh these challenges.

The continued exploration of Lithium(1+) 3-Cyclopropylpyridine-2-Sulfinate underscores its versatility and potential across diverse chemical disciplines. As research progresses, new applications are expected to emerge, further solidifying its position as a key reagent in modern organic chemistry.